Cas no 689-11-2 (1-Butylurea)

1-Butylurea is a urea derivative where a butyl group replaces one hydrogen atom on the urea nitrogen. This modification enhances its solubility in organic solvents while retaining the reactivity of the urea functional group. It is commonly used as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The butyl group improves lipophilicity, making it useful in formulations requiring controlled solubility or permeability. Its stability under mild conditions and compatibility with a range of reagents make it a versatile building block in heterocyclic and peptide chemistry. The compound is typically supplied as a white crystalline solid with high purity.
1-Butylurea structure
1-Butylurea structure
Product Name:1-Butylurea
CAS No:689-11-2
MF:C5H12N2O
MW:116.161581039429
MDL:MFCD00025453
CID:39545
PubChem ID:12715
Update Time:2025-10-28

1-Butylurea Chemical and Physical Properties

Names and Identifiers

    • sec-butylurea
    • N-sec-Butylurea
    • 2-METHYLPROPYLUREA
    • 1-​Butylurea
    • butan-2-ylurea
    • N-SEC-BUTYLUREA ---CRYSTALLINE POWDER---
    • N-(1-METHYLPROPYL)UREA
    • Urea, (1-methylpropyl)-
    • Urea, sec-butyl-
    • 1-sec-butylurea
    • N-(sec-butyl)urea
    • (butan-2-yl)urea
    • Secondary butylurea
    • Urea, 1-sec-butyl-
    • sec-butyl urea
    • Urea, N-(1-methylpropyl)-
    • sec-Butyl-harnstoff
    • secbutylurea;
    • s-butylurea
    • sec-butyl-urea;
    • sec-butyl urea;
    • N-s-butylurea;
    • 1-sec-butylurea;
    • NSC27458
    • (1-methylpropyl)urea;
    • DSSTox_CID_7294
    • amino-N-(methylpropyl)amide
    • DSSTox_RID_78392
    • SCH
    • SCHEMBL43129
    • NS00036748
    • DTXSID8027294
    • HSDB 5742
    • CS-0221509
    • AKOS000116847
    • HMS1755L01
    • CBRSBDUOPJQVMP-UHFFFAOYSA-N
    • MFCD00025453
    • UNII-U467SL0X4P
    • 1-?Butylurea
    • AS-58033
    • CAS-689-11-2
    • EN300-09349
    • 1-(sec-butyl)urea
    • Z56979270
    • AMY7838
    • NSC 27458
    • D95824
    • J-523179
    • EINECS 211-709-1
    • Q27290664
    • U467SL0X4P
    • FT-0632810
    • NSC-27458
    • Tox21_301703
    • AKOS017268968
    • DTXCID407294
    • NCGC00255161-01
    • N-SEC-BUTYLUREA [HSDB]
    • CHEMBL3186814
    • 689-11-2
    • Urea, (1methylpropyl)
    • Urea, secbutyl
    • (1-Methylpropyl)-urea; sec-Butyl-urea ; N-sec-Butylurea; NSC 7458; sec-Butylurea
    • Urea, 1secbutyl
    • NsecButylurea
    • DB-055203
    • 1-Butylurea
    • MDL: MFCD00025453
    • Inchi: 1S/C5H12N2O/c1-3-4(2)7-5(6)8/h4H,3H2,1-2H3,(H3,6,7,8)
    • InChI Key: CBRSBDUOPJQVMP-UHFFFAOYSA-N
    • SMILES: O=C(N)NC(C)CC

Computed Properties

  • Exact Mass: 116.09500
  • Monoisotopic Mass: 116.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 82.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.3
  • Topological Polar Surface Area: 55.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.0551 (rough estimate)
  • Melting Point: No data available
  • Boiling Point: 217.23°C (rough estimate)
  • Flash Point: 57.5°C
  • Refractive Index: 1.4496 (estimate)
  • PSA: 55.12000
  • LogP: 1.54440
  • FEMA: 2440
  • Vapor Pressure: 1.4±0.3 mmHg at 25°C

1-Butylurea Security Information

1-Butylurea Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-Butylurea Pricemore >>

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1-Butylurea Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:689-11-2)N-sec-Butylurea
Order Number:sfd660
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:689-11-2)1-Butylurea
Order Number:A836286
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:36
Price ($):240.0
Email:sales@amadischem.com

Additional information on 1-Butylurea

1-Butylurea (CAS No. 689-11-2): An Overview of Its Properties, Applications, and Recent Research Advances

1-Butylurea (CAS No. 689-11-2) is a versatile compound with a wide range of applications in various fields, including pharmaceuticals, agriculture, and materials science. This compound, also known as butylurea or N-butylurea, is a derivative of urea with a butyl group attached to the nitrogen atom. Its unique chemical structure and properties make it an interesting subject for both academic research and industrial applications.

The chemical formula of 1-Butylurea is C4H10N2O, and it has a molecular weight of approximately 102.13 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and many organic solvents. Its melting point is around 93-95°C, and it has a low vapor pressure, making it relatively stable under normal conditions.

In the pharmaceutical industry, 1-Butylurea has been studied for its potential as an intermediate in the synthesis of various drugs. One of the key areas of interest is its role in the development of antifungal agents. Recent research has shown that 1-Butylurea can be used as a building block to create compounds with enhanced antifungal activity against common pathogens such as Candida albicans and Aspergillus fumigatus. This makes it a valuable component in the formulation of topical antifungal treatments.

Beyond its pharmaceutical applications, 1-Butylurea has also found use in agricultural chemistry. It can be used as a urease inhibitor to reduce the loss of nitrogen from fertilizers, thereby improving crop yields and reducing environmental pollution. Studies have demonstrated that when applied to soil, 1-Butylurea effectively slows down the conversion of urea to ammonia, which can be lost to the atmosphere or leach into groundwater.

In materials science, 1-Butylurea has been explored for its potential in the synthesis of advanced polymers and coatings. Its ability to form stable complexes with various metal ions makes it useful in the development of functional materials with improved mechanical properties and thermal stability. Recent research has focused on using 1-Butylurea as a cross-linking agent in polymer networks, leading to the creation of materials with enhanced durability and resistance to environmental factors.

The environmental impact of 1-Butylurea has also been a subject of recent studies. While it is generally considered safe for use in industrial applications, there is ongoing research to understand its long-term effects on ecosystems. Studies have shown that at low concentrations, 1-Butylurea does not pose significant risks to aquatic life or soil microorganisms. However, higher concentrations may have adverse effects, highlighting the importance of proper handling and disposal practices.

In conclusion, 1-Butylurea (CAS No. 689-11-2) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical properties make it an important intermediate in pharmaceutical synthesis, an effective urease inhibitor in agriculture, and a valuable component in materials science. Ongoing research continues to uncover new potential uses for this compound, further expanding its utility and importance in modern science and technology.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:689-11-2)N-sec-Butylurea
sfd660
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:689-11-2)1-Butylurea
A836286
Purity:99%
Quantity:500g
Price ($):240.0
Email